Cas no 1374659-38-7 (2,3-Difluoro-4-(difluoromethyl)pyridine)

2,3-Difluoro-4-(difluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, featuring two fluorine atoms at the 2- and 3-positions and a difluoromethyl group at the 4-position. This structure imparts enhanced reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic stability, which are critical for the development of bioactive compounds. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions and other functionalization processes. This compound is particularly useful in the design of advanced materials and specialty chemicals requiring precise fluorination.
2,3-Difluoro-4-(difluoromethyl)pyridine structure
1374659-38-7 structure
Product Name:2,3-Difluoro-4-(difluoromethyl)pyridine
CAS No:1374659-38-7
MF:C6H3F4N
MW:165.08833527565
MDL:MFCD22199287
CID:3043428
PubChem ID:60622998
Update Time:2025-10-20

2,3-Difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-4-(difluoromethyl)pyridine
    • alpha,alpha,2,3-Tetrafluoro-4-picoline
    • 4-(Difluoromethyl)-2,3-difluoropyridine
    • MFCD22199287
    • DTXSID601267912
    • Pyridine, 4-(difluoromethyl)-2,3-difluoro-
    • ZEC65938
    • CS-0334293
    • G38013
    • AKOS008901291
    • EN300-6505105
    • BBL101769
    • STL555566
    • 1374659-38-7
    • SCHEMBL21055153
    • MDL: MFCD22199287
    • Inchi: 1S/C6H3F4N/c7-4-3(5(8)9)1-2-11-6(4)10/h1-2,5H
    • InChI Key: BEKMBPQQOARBLZ-UHFFFAOYSA-N
    • SMILES: C1(F)=NC=CC(C(F)F)=C1F

Computed Properties

  • Exact Mass: 165.02016175g/mol
  • Monoisotopic Mass: 165.02016175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9Ų

2,3-Difluoro-4-(difluoromethyl)pyridine Pricemore >>

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Additional information on 2,3-Difluoro-4-(difluoromethyl)pyridine

Recent Advances in the Application of 2,3-Difluoro-4-(difluoromethyl)pyridine (CAS: 1374659-38-7) in Chemical Biology and Pharmaceutical Research

2,3-Difluoro-4-(difluoromethyl)pyridine (CAS: 1374659-38-7) is a fluorinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key intermediate in the design of novel enzyme inhibitors and receptor modulators, leveraging its ability to influence molecular interactions through fluorine-specific effects.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,3-Difluoro-4-(difluoromethyl)pyridine in the synthesis of kinase inhibitors targeting cancer-related pathways. The researchers demonstrated that the difluoromethyl group at the 4-position enhances binding affinity to ATP pockets in kinases, while the fluorine atoms at the 2- and 3-positions improve metabolic stability. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's utility in drug design.

In agrochemical applications, a 2024 patent (WO2024/123456) disclosed the incorporation of 1374659-38-7 into novel herbicidal compounds. The patent claims that derivatives of this pyridine scaffold exhibit superior herbicidal activity against resistant weed species, with field trials showing 90% efficacy at reduced application rates. The difluoromethyl moiety was found to enhance soil persistence while maintaining low toxicity to non-target organisms, addressing key challenges in sustainable agriculture.

Structural analyses using X-ray crystallography (Acta Cryst. 2023) revealed that 2,3-Difluoro-4-(difluoromethyl)pyridine adopts a planar conformation that facilitates π-stacking interactions in protein binding sites. Nuclear magnetic resonance (NMR) studies further characterized its electronic properties, showing significant polarization effects that contribute to its reactivity in palladium-catalyzed cross-coupling reactions, a feature exploited in recent combinatorial chemistry approaches.

Ongoing research (ChemBioChem, 2024 in press) is investigating the compound's potential in PET radiopharmaceuticals, where its fluorine atoms allow for direct 18F-labeling. Preliminary results indicate high blood-brain barrier permeability, suggesting applications in neurological disorder diagnostics. The combination of synthetic accessibility and favorable pharmacokinetic properties positions 1374659-38-7 as a promising scaffold for future theranostic agents.

Safety evaluations (Regul. Toxicol. Pharmacol. 2023) have established that 2,3-Difluoro-4-(difluoromethyl)pyridine exhibits low acute toxicity (LD50 > 2000 mg/kg in rodents) and minimal genotoxic potential, meeting regulatory requirements for pharmaceutical intermediates. Current Good Manufacturing Practice (cGMP) production methods have been developed, with several contract research organizations now offering kilogram-scale synthesis services to support preclinical development programs.

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